N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide

• IUPAC Name: N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO3S/c1-9-5-6-12(11(3)10(9)2)17(14,15)13-7-8-16-4/h5-6,13H,7-8H2,1-4H3
• InChI Key: LCIBPQGDOUVQFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NCCOC)C)C
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol
• Solubility: 34.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide, commonly referred to as Methylsulfonylmethane (MSM), is a natural sulfur-containing compound that is found in plants, animals, and humans. MSM has been used for a variety of purposes, including as a dietary supplement and as a treatment for various health conditions. In recent years, MSM has gained attention in the scientific community for its potential use in research applications.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide is not fully understood, but it is thought to involve its sulfur-containing groups. N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide may act as a sulfur donor, providing the body with the necessary building blocks for the synthesis of proteins and other molecules involved in various physiological processes.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of glutathione, a powerful antioxidant that plays a role in detoxification and immune function. N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide has also been shown to reduce oxidative stress and inflammation, both of which are involved in the development of many chronic diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it has a low toxicity profile. However, N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide may have limited solubility in certain solvents, which could limit its use in certain experiments. Additionally, the purity of N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide can vary depending on the synthesis method used, which could affect the reproducibility of results.

Future Directions

There are several potential future directions for research on N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its potential therapeutic benefits in humans. Additionally, N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide may have potential as a treatment for cancer, as it has been shown to have anti-tumor effects in animal models. Further research is needed to determine the safety and efficacy of N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide in humans for these and other potential applications.

Scientific Research Applications

N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide has been studied for its potential use in a variety of research applications. One area of interest is its role as an anti-inflammatory agent. Studies have shown that N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide can reduce inflammation in animal models of arthritis and other inflammatory conditions. N-(2-methoxyethyl)-2,3,4-trimethylbenzenesulfonamide has also been studied for its potential use in wound healing, as it has been shown to increase the production of collagen and other proteins involved in tissue repair.